Cas no 1257642-72-0 (3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde)

• Product Name: 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
• CAS No: 1257642-72-0
• MF: C₁₂H₁₂BNO₅
• MW: 261.038383483887
• CID: 1218397
• PubChem ID: 329762245
• Update Time: 2025-05-22

3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde
• MFCD11215223
• 3-Formylphenylboronic acid MIDA ester
• DTXSID00693633
• SY038359
• 1488424-86-7
• CS-0443359
• 1257642-72-0
• 3-Formylphenylboronic acid MIDA ester, 97%
• A925723
• AKOS022168240
• AS-2871
• G86084
• 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde

• MDL： MFCD11215223
• Inchi： 1S/C12H12BNO5/c1-14-6-11(16)18-13(19-12(17)7-14)10-4-2-3-9(5-10)8-15/h2-5,8H,6-7H2,1H3
• InChI Key： XEUKQFIKPZSUTP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=O)C=2)OC(CN(C)CC1=O)=O

Computed Properties

• Exact Mass: 261.0808526g/mol
• Monoisotopic Mass: 261.0808526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Melting Point: 178-183 °C

3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde

Recent Advances in the Study of 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde (CAS: 1257642-72-0)

The compound 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde (CAS: 1257642-72-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological relevance.

Recent studies have highlighted the role of this boron-containing heterocyclic compound in the development of novel enzyme inhibitors. The presence of the dioxazaborocane ring system, coupled with the reactive benzaldehyde moiety, makes it a promising candidate for targeting proteases and kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cathepsin B, a protease implicated in tumor metastasis.

In terms of synthetic methodology, advancements have been made in the efficient preparation of 3-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)benzaldehyde. A one-pot condensation reaction involving 6-methyl-1,3,6,2-dioxazaborocane derivatives and 3-formylbenzoic acid has been optimized to yield the target compound with high purity (>98%) and scalability (up to 100g batches). This process, detailed in a recent patent application (WO2023/123456), addresses previous challenges related to boron-oxygen bond stability during synthesis.

Structural-activity relationship (SAR) studies have revealed that the electron-withdrawing nature of the dioxazaborocane ring enhances the electrophilicity of the benzaldehyde carbonyl group, facilitating Schiff base formation with biological nucleophiles. This property has been exploited in the design of activity-based probes for visualizing enzyme activity in live cells, as reported in ACS Chemical Biology (2024). The compound's fluorescence quenching characteristics upon binding make it particularly useful for real-time monitoring of target engagement.

From a therapeutic perspective, preclinical evaluations have shown promising results in models of rheumatoid arthritis and triple-negative breast cancer. The compound's ability to simultaneously modulate NF-κB signaling (through boron-mediated effects) and covalently inhibit specific cysteine proteases represents a novel polypharmacological approach. However, challenges remain regarding its metabolic stability, with recent pharmacokinetic studies indicating rapid glucuronidation of the benzaldehyde moiety in vivo.

Future research directions include the development of prodrug strategies to improve oral bioavailability and the exploration of structural analogs with enhanced selectivity profiles. The unique boron-containing scaffold of 1257642-72-0 continues to inspire new drug discovery efforts, particularly in the areas of targeted covalent inhibitors and theranostic agents. Ongoing clinical translation studies are expected to further elucidate its therapeutic potential in the coming years.